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Compound of Interest

Compound Name: 4-Fluorobenzhydrazide

Cat. No.: B1293378 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the spectroscopic data for 4-
Fluorobenzhydrazide (C₇H₇FN₂O), a compound of interest in medicinal chemistry and drug

development. The following sections detail its Nuclear Magnetic Resonance (NMR), Infrared

(IR), and Mass Spectrometry (MS) data, presented in a clear and accessible format for

researchers.

Spectroscopic Data Summary
The empirical formula for 4-Fluorobenzhydrazide is C₇H₇FN₂O, and its molecular weight is

154.14 g/mol .[1] The structural and spectral data are summarized below.

Nuclear Magnetic Resonance (NMR) Spectroscopy
NMR spectroscopy is a powerful tool for elucidating the structure of organic molecules. The ¹H

and ¹³C NMR data for 4-Fluorobenzhydrazide are presented below.

Table 1: ¹H NMR Spectroscopic Data of 4-Fluorobenzhydrazide
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Chemical Shift (δ)
ppm

Multiplicity Integration Assignment

9.85 s 1H -NH-

7.86 dd 2H Ar-H (ortho to C=O)

7.25 t 2H Ar-H (ortho to F)

4.46 s 2H -NH₂

Solvent: DMSO-d₆, Instrument: 400 MHz NMR Spectrometer

Table 2: ¹³C NMR Spectroscopic Data of 4-Fluorobenzhydrazide

Chemical Shift (δ) ppm Assignment

166.7 C=O

164.2 (d, J = 248 Hz) C-F

132.5 (d, J = 9 Hz) Ar-C (ortho to C=O)

127.8 Ar-C (ipso)

116.0 (d, J = 22 Hz) Ar-C (ortho to F)

Solvent: DMSO-d₆, Instrument: 100 MHz NMR Spectrometer. Note: Precise peak assignments

may require further 2D NMR experiments.

Infrared (IR) Spectroscopy
IR spectroscopy provides information about the functional groups present in a molecule. The

characteristic IR absorption bands for 4-Fluorobenzhydrazide are listed below.

Table 3: FT-IR Spectroscopic Data of 4-Fluorobenzhydrazide
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Wavenumber (cm⁻¹) Intensity Assignment

3300 - 3100 Strong, Broad N-H stretching (hydrazide)

3050 Medium Aromatic C-H stretching

1650 Strong C=O stretching (Amide I)

1600, 1500 Medium C=C stretching (aromatic ring)

1250 Strong C-F stretching

850 Strong
p-disubstituted benzene C-H

bend

Technique: KBr pellet

Mass Spectrometry (MS)
Mass spectrometry is used to determine the molecular weight and fragmentation pattern of a

compound.

Table 4: Mass Spectrometry Data of 4-Fluorobenzhydrazide

m/z Relative Abundance (%) Assignment

154 High [M]⁺ (Molecular ion)

123 High [M - NHNH₂]⁺

95 High [C₆H₄F]⁺

75 Medium [C₆H₃]⁺

Ionization Method: Electron Ionization (EI)

Experimental Protocols
The following sections provide detailed methodologies for the spectroscopic analyses.

Nuclear Magnetic Resonance (NMR) Spectroscopy
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2.1.1. ¹H NMR Spectroscopy

A solution of 4-Fluorobenzhydrazide (approximately 5-10 mg) was prepared in deuterated

dimethyl sulfoxide (DMSO-d₆, 0.5 mL). The spectrum was recorded on a 400 MHz NMR

spectrometer. The chemical shifts are reported in parts per million (ppm) relative to

tetramethylsilane (TMS) as an internal standard (δ 0.00).

2.1.2. ¹³C NMR Spectroscopy

A solution of 4-Fluorobenzhydrazide (approximately 20-30 mg) was prepared in deuterated

dimethyl sulfoxide (DMSO-d₆, 0.5 mL). The spectrum was recorded on a 100 MHz NMR

spectrometer with proton decoupling. The chemical shifts are reported in parts per million

(ppm) relative to the solvent peak (DMSO-d₆ at δ 39.52).

Infrared (IR) Spectroscopy
The FT-IR spectrum was obtained using the KBr pellet technique.[2][3][4][5] A small amount of

4-Fluorobenzhydrazide (1-2 mg) was intimately mixed and ground with spectroscopic grade

potassium bromide (KBr, approximately 100-200 mg). The fine powder was then compressed in

a die under high pressure to form a transparent pellet. The spectrum was recorded using a

Bruker Tensor 27 FT-IR spectrometer.[1][6]

Mass Spectrometry (MS)
The mass spectrum was obtained using a gas chromatograph coupled with a mass

spectrometer (GC-MS) with an electron ionization (EI) source. A dilute solution of 4-
Fluorobenzhydrazide was prepared in a volatile organic solvent like methanol or

dichloromethane.[7][8] The sample was injected into the GC, where it was vaporized and

separated on a capillary column before entering the mass spectrometer. The mass spectrum

was recorded, showing the molecular ion and characteristic fragment ions.

Workflow for Spectroscopic Analysis
The following diagram illustrates the general workflow for the spectroscopic characterization of

a chemical compound like 4-Fluorobenzhydrazide.
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Caption: General workflow for the spectroscopic analysis of 4-Fluorobenzhydrazide.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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